Cas no 2229608-08-4 (2-amino-4-propylheptan-3-one)

• Product Name: 2-amino-4-propylheptan-3-one
• CAS No: 2229608-08-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6240905
• PubChem ID: 165656827
• Update Time: 2025-05-18

2-amino-4-propylheptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-propylheptan-3-one
• EN300-1733709
• 2229608-08-4

• Inchi： 1S/C10H21NO/c1-4-6-9(7-5-2)10(12)8(3)11/h8-9H,4-7,11H2,1-3H3
• InChI Key： PUXLBPUXXUHMLK-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C(CCC)CCC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-4-propylheptan-3-one

Introduction to 2-Amino-4-Propylheptan-3-One (CAS No. 2229608-08-4)

2-Amino-4-propylheptan-3-one (CAS No. 2229608-08-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of aminoketones and is characterized by its seven-carbon backbone, a propyl group, and an amino group attached to the third carbon. The combination of these functional groups imparts specific properties that make it a valuable candidate for further investigation.

The chemical structure of 2-amino-4-propylheptan-3-one is defined by its molecular formula, C₁₀H₂₁NO, and its molecular weight of approximately 167.27 g/mol. The compound's structure can be visualized as a heptane chain with a propyl group at the fourth position and an amino group at the third position, forming a ketone functional group at the same carbon. This arrangement results in a molecule with both hydrophobic and hydrophilic characteristics, which can influence its solubility and reactivity in different environments.

In terms of physical properties, 2-amino-4-propylheptan-3-one is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point and boiling point are not well-documented in the literature, but these properties can be determined through experimental methods if needed.

The synthesis of 2-amino-4-propylheptan-3-one can be achieved through various routes, depending on the desired yield and purity. One common method involves the reaction of 4-propylheptan-3-one with an appropriate amine source under controlled conditions. This process often requires careful control of temperature, pressure, and reaction time to ensure the formation of the desired product without significant side reactions. Recent advancements in synthetic chemistry have also explored the use of catalytic methods to improve the efficiency and selectivity of the synthesis process.

In the context of pharmaceutical research, 2-amino-4-propylheptan-3-one has shown promise as a potential lead compound for drug development. Studies have indicated that this compound exhibits activity against certain biological targets, making it a candidate for further investigation in areas such as neuropharmacology and pain management. For instance, preliminary research has suggested that 2-amino-4-propylheptan-3-one may interact with specific receptors in the central nervous system, potentially modulating neurotransmitter release or receptor activation.

Clinical trials involving 2-amino-4-propylheptan-3-one-based compounds are still in their early stages, but initial results are encouraging. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Key areas of focus include dose-ranging studies to determine optimal dosing regimens and long-term safety assessments to identify any potential adverse effects.

Beyond its pharmaceutical applications, 2-amino-4-propylheptan-3-one has also been explored for use in other industries such as materials science and chemical synthesis. Its unique chemical structure makes it a versatile building block for the development of new materials with tailored properties. For example, researchers have investigated the use of this compound as a precursor for polymer synthesis or as a functional additive in coatings and adhesives.

In conclusion, 2-amino-4-propylheptan-3-one (CAS No. 2229608-08-4) is a promising compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.